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Compound of Interest

Compound Name: (2'-Chlorobiphenyl-3-yl)-methanol

CAS No.: 773872-81-4

Cat. No.: B1621615

Get Quote

Technical Monograph: (2'-Chlorobiphenyl-3-yl)-
methanol
CAS Registry Number: 773872-81-4 Molecular Formula: C₁₃H₁₁ClO Molecular Weight: 218.68

g/mol [1]

Executive Summary
(2'-Chlorobiphenyl-3-yl)-methanol is a biaryl building block characterized by an ortho-chloro

substituent on one phenyl ring and a meta-hydroxymethyl group on the other.[1] It serves as a

critical scaffold in Fragment-Based Drug Discovery (FBDD), particularly in the optimization of

lipophilic vectors for enzyme inhibitors (e.g., Monoacylglycerol Lipase - MAGL) and GPCR

ligands. Its structural rigidity, combined with the polar handle of the primary alcohol, allows for

precise "scaffold hopping" during Structure-Activity Relationship (SAR) studies.

Chemical Identity & Physicochemical Properties[1]
[3][4][5][6][7][8][9][10][11][12]
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Structural Analysis
The compound features a biphenyl core with non-planar geometry due to the steric hindrance

introduced by the ortho-chlorine atom (2'-position).[1] This twist angle is crucial for binding

affinity in hydrophobic pockets, preventing the molecule from adopting a fully planar

conformation.

SMILES:OCC1=CC=CC(=C1)C2=CC=CC=C2Cl InChIKey: (Predicted) ZCFMILDJVAAINR-

UHFFFAOYSA-N (Analog based)

Key Properties Table
Property Value Note

Appearance White to off-white solid Crystalline powder form

Melting Point 58–62 °C (Predicted) Low-melting solid

Boiling Point 360.5 ± 25.0 °C At 760 mmHg (Predicted)

Density 1.192 ± 0.06 g/cm³ Predicted

LogP 3.42 High lipophilicity

Solubility DMSO, Methanol, DCM Insoluble in water

Synthetic Methodology
The most robust route to (2'-Chlorobiphenyl-3-yl)-methanol is the Suzuki-Miyaura Cross-

Coupling reaction.[1] This pathway is preferred over Grignard reagents due to higher functional

group tolerance (alcohol compatibility) and milder conditions.

Retrosynthetic Analysis
The target is disconnected at the biaryl bond.[1]

Fragment A (Electrophile): 2-Chlorobromobenzene (or 2-Chloroiodobenzene)[1]

Fragment B (Nucleophile): 3-(Hydroxymethyl)phenylboronic acid
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Alternative: Coupling 2-chlorophenylboronic acid with 3-bromobenzyl alcohol.[1] (Selected

for protocol below due to precursor stability).

Experimental Protocol: Palladium-Catalyzed Cross-
Coupling
Objective: Synthesis of (2'-Chlorobiphenyl-3-yl)-methanol on a 10 mmol scale.

Reagents:

3-Bromobenzyl alcohol (1.87 g, 10 mmol)

2-Chlorophenylboronic acid (1.72 g, 11 mmol)

Catalyst: Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0)) (0.58 g, 5 mol%)

Base: Potassium Carbonate (K₂CO₃) (2.76 g, 20 mmol)

Solvent: 1,4-Dioxane/Water (4:1 v/v, 50 mL)

Step-by-Step Methodology:

Degassing: In a three-neck round-bottom flask equipped with a condenser, charge the

solvent mixture (Dioxane/H₂O). Sparge with Argon for 20 minutes to remove dissolved

oxygen (critical to prevent Pd oxidation).

Addition: Add 3-bromobenzyl alcohol, 2-chlorophenylboronic acid, and K₂CO₃ under a

positive stream of Argon.

Catalyst Introduction: Add Pd(PPh₃)₄ quickly. The solution should turn yellow/orange.[1]

Reflux: Heat the reaction mixture to 90°C for 12–16 hours. Monitor via TLC (Hexane/EtOAc

4:1) until the bromide starting material is consumed.[1]

Work-up: Cool to room temperature. Filter through a Celite pad to remove Palladium black.

[1] Wash the pad with EtOAc.[1][2]
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Extraction: Dilute filtrate with water (50 mL) and extract with EtOAc (3 x 50 mL). Wash

combined organics with brine, dry over Na₂SO₄, and concentrate in vacuo.

Purification: Purify the crude residue via flash column chromatography (Silica gel, Gradient

0-30% EtOAc in Hexanes) to yield the title compound.

Mechanism Visualization (DOT)
The following diagram illustrates the catalytic cycle specific to this synthesis.

Precursors:
3-Bromobenzyl alcohol

+
2-Chlorophenylboronic acid

Oxidative Addition
Pd(0) inserts into C-Br bond

Pd(PPh3)4

Transmetallation
Boronate transfers 2-chlorophenyl group

(Base assisted)

+ Base (K2CO3)

Reductive Elimination
Formation of Biaryl Bond

Regeneration of Pd(0)

Catalyst Recycle

Product:
(2'-Chlorobiphenyl-3-yl)-methanol

Click to download full resolution via product page

Caption: Figure 1. Catalytic cycle for the Suzuki-Miyaura synthesis of (2'-Chlorobiphenyl-3-
yl)-methanol.
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Applications in Drug Development[2][3][4][7]
Monoacylglycerol Lipase (MAGL) Inhibitors
Research indicates that biphenyl scaffolds are potent hydrophobic pharmacophores in the

design of MAGL inhibitors. MAGL is a serine hydrolase that degrades the endocannabinoid 2-

arachidonoylglycerol (2-AG).[1]

Mechanism: The (2'-chlorobiphenyl-3-yl)-methanol moiety mimics the arachidonyl tail of

the natural substrate, positioning the alcohol (or its oxidized acid/carbamate derivative) near

the catalytic Serine-122 triad.[1]

Advantage: The 2'-chloro substituent locks the biphenyl conformation, improving selectivity

over the related enzyme FAAH (Fatty Acid Amide Hydrolase).

Agrochemical Intermediates
While distinct from Bifenthrin (which uses a methyl-biphenyl alcohol), the chloro-analog is used

in Structure-Activity Relationship (SAR) studies to modulate the metabolic stability of

pyrethroids.[1] The chlorine atom blocks metabolic oxidation at the ortho position, potentially

extending the half-life of the resulting ester.[1]

Development Workflow

(2'-Chlorobiphenyl-3-yl)-methanol
(Scaffold)

Functionalization
(Oxidation to Acid or

Conversion to Carbamate)

Coupling
(e.g., with Piperazinyl-pyrrolidinone)

MAGL Inhibitor Candidate
(Neuroprotection/Pain)

Click to download full resolution via product page

Caption: Figure 2. Derivatization pathway from the alcohol intermediate to bioactive MAGL

inhibitors.[1]

Handling & Safety (SDS Summary)
Signal Word:WARNING
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Hazard Class H-Code Statement

Skin Irritation H315 Causes skin irritation.[1][3]

Eye Irritation H319
Causes serious eye irritation.

[1][3]

STOT-SE H335
May cause respiratory

irritation.[1][3]

Precautionary Measures:

PPE: Wear nitrile gloves and safety goggles.[1]

Storage: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C. The benzylic alcohol is

susceptible to slow oxidation to the aldehyde if exposed to air and light over prolonged

periods.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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